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Compound of Interest

Compound Name: Ethyl lactate

Cat. No.: B156580

This technical support center provides guidance for researchers, scientists, and drug
development professionals on mitigating corrosion issues when using ethyl lactate. The
information is presented in a question-and-answer format to directly address potential issues
encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: Is ethyl lactate corrosive?

Al: Pure, anhydrous ethyl lactate is generally considered to be non-corrosive to most common
laboratory materials, including many metals and plastics.[1] However, its corrosive properties
can increase significantly under certain conditions.

Q2: What makes ethyl lactate become corrosive?

A2: The primary cause of corrosion when using ethyl lactate is hydrolysis. In the presence of
water, ethyl lactate can slowly break down into ethanol and lactic acid. Lactic acid is more
corrosive than ethyl lactate, particularly to certain metals. This process can be accelerated by
elevated temperatures and the presence of acids or bases.

Q3: How can | prevent the hydrolysis of ethyl lactate?

A3: To minimize hydrolysis, it is crucial to keep ethyl lactate as dry as possible. This can be
achieved by:
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» Storing ethyl lactate in tightly sealed containers in a cool, dry place.

e Using a dry inert gas (e.g., nitrogen or argon) blanket for long-term storage or in sensitive
applications.

e Minimizing exposure to atmospheric moisture during handling.
o Using dried glassware and equipment.
Q4: What materials are generally compatible with ethyl lactate?

A4: Generally, the following materials are considered compatible with ethyl lactate under
normal operating conditions:

o Metals: High-grade stainless steels (such as 316L) and glass are commonly used. However,
the presence of lactic acid from hydrolysis can increase corrosion rates.

o Plastics: Polypropylene (PP) and Polyethylene (PE) generally show good resistance.
o Elastomers: Fluorosilicone is a recommended option for seals and O-rings.
Q5: What materials should | avoid using with ethyl lactate?

A5: Caution should be exercised when using the following materials with ethyl lactate,
especially if the presence of water or elevated temperatures is a concern:

o Metals: Lower grade stainless steels, aluminum, copper, brass, and bronze may be
susceptible to corrosion, especially if lactic acid is present.

 Plastics: Polyvinyl chloride (PVC) may have limited compatibility.

o Elastomers: Natural rubber, butyl rubber, EPDM, and polystyrene-containing materials are
generally not recommended as they can experience swelling, hardening, and degradation.

Troubleshooting Guide

Problem: | am observing discoloration or pitting on my stainless steel equipment after using
ethyl lactate.
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Possible Cause

Recommended Solution

Hydrolysis of ethyl lactate: The presence of
water has led to the formation of lactic acid,

which is corroding the stainless steel.

1. Verify Water Content: Test the water content
of your ethyl lactate. 2. Implement Dry Handling
Procedures: Ensure all equipment is thoroughly
dried before use. Use an inert gas blanket
during processing and storage where possible.
3. Material Upgrade: If corrosion persists,
consider upgrading to a more corrosion-
resistant grade of stainless steel (e.g., 316L or

higher) or other resistant alloys.

Contamination: The ethyl lactate may be

contaminated with acidic or basic impurities.

1. Check Purity: Analyze the purity of your ethyl
lactate. 2. Source New Solvent: Obtain a higher
purity grade of ethyl lactate from a reputable

supplier.

High Operating Temperature: Elevated
temperatures accelerate both hydrolysis and

corrosion rates.

1. Reduce Temperature: If your process allows,
lower the operating temperature. 2. Material
Evaluation: If high temperatures are necessary,
ensure your materials of construction are rated
for those conditions in the presence of

potentially acidic ethyl lactate.

Problem: My elastomeric seals (O-rings, gaskets) are swelling, becoming brittle, or failing

prematurely.
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Possible Cause Recommended Solution

1. Material Selection: Replace the incompatible
elastomer with a more resistant option.
Fluorosilicone is a good candidate. Consult a
chemical compatibility chart or your seal

Material Incompatibility: The elastomer is not ] )
supplier for recommendations. 2. Perform

resistant to ethyl lactate. o ) ] ]
Compatibility Testing: Before implementing a
new elastomer, perform immersion testing to
confirm its suitability for your specific operating

conditions.

Consult with a sealing specialist to determine
Incorrect Hardness (Durometer): The selected o
. ) the correct durometer for your application,
elastomer has an inappropriate hardness for the o
o considering pressure, temperature, and
application. )
chemical exposure.

Data on Material Compatibility

Due to the limited availability of specific quantitative corrosion rate data for ethyl lactate in
publicly accessible literature, the following tables provide qualitative compatibility information
and general guidance. It is strongly recommended that users conduct their own compatibility
testing under their specific operating conditions.

Table 1: Corrosion Resistance of Common Metals in
Ethyl Lactate
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Material

Grade/Alloy

Expected
Corrosion Rate in
Pure Ethyl Lactate
(Room Temp)

Notes

Stainless Steel

304

Low

Susceptible to pitting
and crevice corrosion
if water and chlorides
are present, leading to
the formation of lactic

acid.

Stainless Steel

316/ 316L

Very Low

Molybdenum content
provides better
resistance to pitting
and crevice corrosion
from chlorides. 316L is
preferred for welded

components.

Aluminum

Various

Moderate to High

Generally not
recommended,
especially if moisture
is present, as itis
susceptible to
corrosion by organic
acids.

Copper

C11000

Moderate

Can be corroded by
organic acids,
especially in the

presence of oxygen.

Brass

C26000

Moderate to High

Susceptible to
dezincification and
corrosion from organic

acids.

Bronze

C93200

Moderate

Generally more

resistant than brass,
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but still susceptible to
corrosion by organic
acids.

Table 2: Compatibility of Common Polymers and
Elastomers with Ethyl Lactate
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Change .
Change . Change Compatib
] ] ) in . Volume .
Material Type in Tensile . in ility
Elongatio Swell .
Strength Hardness Rating
n
Testing Testing Testing Testing
Polypropyl
PP Recommen Recommen Recommen Recommen Good
ene
ded ded ded ded
Testing Testing Testing Testing
Polyethyle
PE Recommen Recommen Recommen Recommen Good
ne
ded ded ded ded
) Testing Testing Testing Testing
Polyvinyl )
_ PVC Recommen Recommen Recommen Recommen Fair
Chloride
ded ded ded ded
Polytetraflu
oroethylen PTFE Negligible Negligible Negligible Negligible Excellent
e
- N Not
Buna-N Significant Significant )
. Elastomer Increase High Recommen
(Nitrile) Decrease Decrease
ded
Fair to
) Good
Viton® ;
(FKM) Elastomer Decrease Decrease Increase Moderate (testing
recommen
ded)
- N Not
Significant Significant ]
EPDM Elastomer Increase High Recommen
Decrease Decrease
ded
- I Not
Significant Significant ]
Neoprene Elastomer Increase High Recommen
Decrease Decrease
ded
Fluorosilico Minimal Minimal Minimal
Elastomer Low Excellent
ne Change Change Change
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Experimental Protocols
Protocol 1: Immersion Corrosion Testing of Metals
(Based on ASTM G31)

This protocol outlines a standard procedure for determining the corrosion rate of metals in

ethyl lactate.
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Specimen Preparation

[Cut metal coupons to a standard size (e.g., 50x25x1.5 mmD

\

(Drill a hole for suspensionj

\

[Measure dimensions and surface area)

Y
(Clean with a non-corrosive solvent (e.g., acetone), dry, and weigh to the nearest 0.1 mga
(N J
4 Immersion h
Y

(Suspend specimens in a sealed container with ethyl lactate using a non-metallic hookj

\

(Ensure specimens are fully immersed and not in contact with each other or the container walls)

\

Gllaintain a constant temperature (e.g., room temperature or an elevated temperature relevant to the applicationD

Y
(Specify test duration (e.g., 240, 480, 720 hoursa

Post-Test ‘;Zvaluation

[Remove specimens and photograph their condition)

\

[Clean specimens to remove corrosion products according to ASTM G1 procedures)

Y
[Dry and re-weigh the cleaned specimens)

\

[Calculate corrosion rate in mm/year or mils per yeaD
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\

Pre-Immersion Characterization

Grepare standard test specimens (e.qg., tensile bars, disksD

l

[Measure initial weight, dimensions, and hardness (durometerD

l

Measure initial tensile strength and elongation at break for a subset of specimens
- J
4 )

Immersion

Y

Emmerse specimens in ethyl lactate in a sealed containea

l

G/Iaintain a constant temperature for a specified duration (e.g., 72 or 168 hoursD
- J

4 )

Post-Immersion |Characterization

Y

Remove specimens, cool to room temperature, and pat dry

l

Immediately measure final weight, dimensions, and hardness

l

[Measure final tensile strength and elongation at breag

l

CCaIculate percentage change in properties]

-
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Corrosion Observed?

~

( Invesligalio:/

Gs the material of construction known to be compatible with ethyl lactate and lactic acld?} No action needed.

\Ves

Es there a possibility of water contamination in the ethyl lactate or the system?

(Could other corrosive contaminants be present‘a Yes
s \

e
/ x Corrective Aclio\si \\
strict moisture control

- Use high-purity, anhydrous ethyl lactate.
- Dry all equipment thoroughly.
- Use an inert gas blanket.

J

No [Analyze for and eliminate sources of conlamina(iun] Geduce operating temperature if possiblej [Selecl amore resistant material based on compatibility data or tesling}

Monitor for further corrosion.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. PTFE (Polytetrafluoroethylene) - Chemical Compatibility Chart [blog.darwin-
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 To cite this document: BenchChem. [Technical Support Center: Ethyl Lactate Corrosion
Mitigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156580#mitigating-corrosion-issues-when-using-
ethyl-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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